Cas no 17142-79-9 (6-Benzothiazolol,2-ethyl-)

• Product Name: 6-Benzothiazolol,2-ethyl-
• CAS No: 17142-79-9
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 122125
• PubChem ID: 23349470
• Update Time: 2025-04-18

6-Benzothiazolol,2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolol,2-ethyl-
• 6-Benzothiazolol,2-ethyl-(8CI,9CI)
• 2-ethyl-1,3-benzothiazol-6-ol
• 17142-79-9
• SCHEMBL11293396

• Inchi： 1S/C9H9NOS/c1-2-9-10-7-4-3-6(11)5-8(7)12-9/h3-5,11H,2H2,1H3
• InChI Key： NLVXJKRIENTPGY-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 33.12